Cas no 1319067-83-8 ([1,2,4]Triazolo[1,5-a]pyridin-2-amine, 8-(phenylmethoxy)-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyridin-2-amine, 8-(phenylmethoxy)-
• CAS No: 1319067-83-8
• MF: C₁₃H₁₂N₄O
• MW: 240.260581970215
• MDL: MFCD22690387
• CID: 4583878
• PubChem ID: 67336265
• Update Time: 2025-09-28

[1,2,4]Triazolo[1,5-a]pyridin-2-amine, 8-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Amino-8-(benzyloxy)-[1,2,4]triazolo[1,5-a]pyridine
• [1,2,4]Triazolo[1,5-a]pyridin-2-amine, 8-(phenylmethoxy)-
• 8-(BENZYLOXY)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE
• 8-Benzyloxy-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
• AKOS027330685
• MFCD22690387
• DB-170446
• SCHEMBL2254874
• QBGCXENLRSAFKE-UHFFFAOYSA-N
• CS-0444610
• 8-benzyloxy-[1,2,4]triazolo[1,5-a]pyridine-2-ylamine
• SY129546
• 8-phenylmethoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• 1319067-83-8

• MDL： MFCD22690387
• Inchi： 1S/C13H12N4O/c14-13-15-12-11(7-4-8-17(12)16-13)18-9-10-5-2-1-3-6-10/h1-8H,9H2,(H2,14,16)
• InChI Key： QBGCXENLRSAFKE-UHFFFAOYSA-N
• SMILES： C12=NC(N)=NN1C=CC=C2OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 240.10111102g/mol
• Monoisotopic Mass: 240.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines